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Compound of Interest

Compound Name: DIM-C-pPhOH

Cat. No.: B1670648 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel chemical compounds like DIM-C-pPhOH. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment.

Chemical Profile:

Chemical Name: 1,1-Bis(3'-indolyl)-1-(p-hydroxyphenyl)methane

Molecular Formula: C₂₃H₁₈N₂O[1]

Molecular Weight: 338.41 g/mol [1]

Known Antagonist Role: Nuclear receptor 4A1 (NR4A1) antagonist[2][3][4][5]

While a comprehensive safety profile for DIM-C-pPhOH is not extensively documented, its

structural components—a phenol group and indole rings (a type of aromatic hydrocarbon)—

necessitate cautious handling akin to that of phenolic compounds and polycyclic aromatic

hydrocarbons (PAHs). Phenol, in particular, is acutely toxic and can cause severe skin burns.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling DIM-C-pPhOH.
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PPE Category Equipment
Specifications and Use

Cases

Eye and Face Protection Safety Goggles or Face Shield

Always wear chemical splash

goggles. A face shield should

be worn over goggles when

there is a significant risk of

splashing.

Hand Protection Double-layered Gloves

Wear two pairs of nitrile gloves

for incidental contact with

dilute solutions. For handling

stock solutions or in situations

with a higher risk of contact,

use a more robust outer glove

such as neoprene or butyl

rubber over an inner nitrile

glove. Change gloves

immediately upon

contamination.

Body Protection Laboratory Coat and Apron

A fully buttoned, long-sleeved

lab coat is mandatory. For

procedures with a high splash

potential, a chemically

resistant apron (e.g., butyl

rubber or neoprene) should be

worn over the lab coat.[6]

Respiratory Protection Fume Hood

All handling of DIM-C-pPhOH,

including the preparation of

stock and working solutions,

must be conducted inside a

certified chemical fume hood to

prevent inhalation of any

potential aerosols or vapors.[6]

Footwear Closed-toe Shoes Sturdy, closed-toe shoes that

cover the entire foot are
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required in the laboratory at all

times.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for minimizing risks.

Preparation: Before handling the compound, ensure the chemical fume hood is operational

and the sash is at the appropriate height. Gather all necessary equipment and reagents.

Prepare a designated waste container for DIM-C-pPhOH contaminated materials.

Donning PPE: Put on all required PPE as outlined in the table above, ensuring a proper fit.

Weighing and Solution Preparation: Conduct all weighing of the solid compound and

preparation of solutions inside the chemical fume hood. Use appropriate tools to handle the

solid to avoid generating dust. When preparing solutions, add the solid to the solvent slowly

to avoid splashing.

Experimental Use: Keep all containers with DIM-C-pPhOH sealed when not in immediate

use. When transferring solutions, use appropriate pipettes or other transfer devices to

minimize the risk of spills.

Post-Experiment: After completing the experimental work, decontaminate the work area

within the fume hood.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. First, remove

the outer gloves, followed by the apron, lab coat, and then the inner gloves. Safety

goggles/face shield should be the last item removed before exiting the immediate work area.

Wash hands thoroughly with soap and water immediately after removing all PPE.
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Safe Handling Workflow for DIM-C-pPhOH.
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Disposal Plan
Proper disposal of chemical waste is critical to ensure the safety of personnel and the

environment.

Solid Waste: All solid waste contaminated with DIM-C-pPhOH (e.g., weighing paper, pipette

tips, gloves, paper towels) should be collected in a dedicated, clearly labeled, and sealed

hazardous waste container.

Liquid Waste:

Non-Halogenated Solvents: Solutions of DIM-C-pPhOH in non-halogenated organic

solvents (e.g., DMSO, ethanol) should be collected in a designated, labeled container for

non-halogenated solvent waste.[7]

Halogenated Solvents: If DIM-C-pPhOH is dissolved in a halogenated solvent (e.g.,

chloroform, dichloromethane), it must be disposed of as halogenated waste.[8]

Phenol/chloroform mixtures are treated as halogenated waste.[9]

Aqueous Solutions: Aqueous solutions containing DIM-C-pPhOH should be collected in a

separate, labeled hazardous waste container. Do not dispose of these solutions down the

drain.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "DIM-C-pPhOH," and the type of solvent.

Storage: Store waste containers in a designated and properly ventilated satellite

accumulation area away from incompatible materials.
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Waste Disposal Workflow for DIM-C-pPhOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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